1-(2-Amino-6-mercaptophenyl)propan-1-one

• Molecular Formula: C9H11NOS
• Molecular Weight: 181.26 g/mol
• IUPAC Name: 1-(2-amino-6-sulfanylphenyl)propan-1-one
• InChI: InChI=1S/C9H11NOS/c1-2-7(11)9-6(10)4-3-5-8(9)12/h3-5,12H,2,10H2,1H3
• InChI Key: MXLXJJOXCIKOAK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC=C1S)N

Description

1-(2-Amino-6-mercaptophenyl)propan-1-one is an aromatic ketone derivative featuring a propan-1-one backbone substituted with an amino (-NH₂) and a mercapto (-SH) group at the 2- and 6-positions of the phenyl ring, respectively. The presence of both amino and thiol groups introduces unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, catalysis, and materials science.

Biological Activity

1-(2-Amino-6-mercaptophenyl)propan-1-one, a compound with notable structural features, has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its anticancer, antimicrobial, and other therapeutic effects.

Chemical Structure and Properties

The compound is characterized by the presence of an amino group and a mercapto group, which are crucial for its biological interactions. Its chemical structure can be represented as follows:

$$\text{C}_9\text{H}_{12}\text{N}_2\text{S}$$

This structure suggests potential interactions with various biological targets, particularly in cancer therapy and antimicrobial applications.

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds similar to 1-(2-Amino-6-mercaptophenyl)propan-1-one. For instance, derivatives of chalcones, which share structural similarities, have been shown to exhibit significant antiproliferative activity against various cancer cell lines.

The anticancer activity is primarily attributed to the compound's ability to induce apoptosis and inhibit cell proliferation. In vitro studies demonstrated that compounds with similar scaffolds can interfere with critical signaling pathways involved in cancer progression, such as:

• VEGF signaling
• p53-MDM2 interaction
• JAK/STAT pathways

Table 1 summarizes the IC50 values of related compounds against different cancer cell lines:

Compound	Cell Line	IC50 (µM)
CM-M345	HCT116 (p53+)	0.09
CM-M345	HCT116 (p53-)	3.10
BP-C4	MDA-MB-231	5.73
BP-C4	MCF-7	12.15

These findings suggest that structural modifications can enhance the selectivity and potency of these compounds against cancer cells.

Antimicrobial Activity

The antimicrobial potential of 1-(2-Amino-6-mercaptophenyl)propan-1-one has also been explored. Compounds with similar mercapto and amino functionalities have demonstrated significant activity against both Gram-positive and Gram-negative bacteria.

Case Studies

In a study evaluating antimicrobial efficacy, derivatives were tested against multidrug-resistant strains of Staphylococcus aureus:

Compound	MIC (mg/mL)	Activity
Compound A	0.0039	Strongly Active
Compound B	0.0195	Moderately Active
Compound C	0.025	Active

These results indicate that the presence of a mercapto group may enhance the compound's ability to disrupt bacterial cell walls or interfere with metabolic processes.

Other Biological Activities

Beyond anticancer and antimicrobial effects, compounds related to 1-(2-Amino-6-mercaptophenyl)propan-1-one have been associated with various other biological activities:

• Antioxidant Properties : Compounds have shown potential in scavenging free radicals.
• Anti-inflammatory Effects : Some derivatives have been reported to reduce inflammation markers in vitro.

Comparison with Similar Compounds

Table 1: Key Structural Features and Reactivity

Compound Name	Substituents	Reactivity/Applications	Key Findings	References
1-(2-Amino-6-mercaptophenyl)propan-1-one	2-amino, 6-mercapto phenyl	Potential ligand for metal coordination	Unique dual functionality (NH₂ + SH) may enhance nucleophilicity and redox activity.	N/A
1-(3-Fluorophenyl)propan-1-one	3-fluoro phenyl	Coupling reactions with NHPI	Yield: 65% in coupling with NHPI (2b) to form product 4f.
1-(3-Chlorophenyl)propan-1-one	3-chloro phenyl	Coupling with HOBt and HOAT	Moderate yields (41–47%) in HOBt/HOAT-mediated reactions.
1-(Thiophen-2-yl)propan-1-one	Thiophene-2-yl	Heterocyclic coupling reactions	51% yield with NHPI (2b); lower reactivity due to electron-rich thiophene.
4-FMC (1-(4-Fluorophenyl)-2-(methylamino)propan-1-one)	4-fluoro, methylamino	Psychoactive properties	CNS stimulation via monoamine reuptake inhibition; structural basis for cathinones.
Neroli Ketone	Cyclohexenyl-methyl	Fragrance industry	High volatility and diffusive properties due to branched alkyl substituents.

Physicochemical Properties

• Halogenated Derivatives : Compounds like 1-(3-Bromo-4-chlorophenyl)propan-1-one (C₉H₉BrClO) exhibit high molecular weights and lipophilicity, influencing solubility and bioavailability .
• Neroli Ketone : Branched cyclohexenyl substituents (C₃H₂₂O) enhance volatility, making it suitable for perfumery .